Cas no 16728-57-7 (5-Phenoxypentanenitrile)

• Product Name: 5-Phenoxypentanenitrile
• CAS No: 16728-57-7
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 1095096
• PubChem ID: 12423181
• Update Time: 2025-04-20

5-Phenoxypentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-Phenoxypentanenitrile
• A1-45630
• 16728-57-7
• DTXSID301314594
• SCHEMBL11799127
• 6-phenoxyhexanenitrile
• Hexanenitrile, 6-phenoxy-

• Inchi： 1S/C12H15NO/c13-10-6-1-2-7-11-14-12-8-4-3-5-9-12/h3-5,8-9H,1-2,6-7,11H2
• InChI Key： KIJOAXLVUWBNJY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCCCC#N

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33Ų